Cas no 1184579-85-8 (1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one
• CAS No: 1184579-85-8
• MF: C₁₅H₁₂BrFO₂
• MW: 323.156987190247
• CID: 5055315
• PubChem ID: 60788290
• Update Time: 2025-10-29

1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one
• 1-(2-bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethanone
• 1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C15H12BrFO2/c1-19-12-6-7-13(14(16)9-12)15(18)8-10-2-4-11(17)5-3-10/h2-7,9H,8H2,1H3
• InChI Key： XCUUTODUGSTNFP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC1C=CC(=CC=1)F)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one

1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one: A Comprehensive Overview

1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one, identified by the CAS Registry Number 1184579-85-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often abbreviated as BrFME, is characterized by its unique structure, which includes a ketone group, a bromine atom, and a fluorine atom attached to aromatic rings. The presence of these functional groups makes it a versatile molecule with diverse reactivity and properties.

The synthesis of BrFME typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

BrFME has garnered attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its ability to act as a kinase inhibitor has been explored in preclinical studies, showing promise in targeting specific pathways involved in cancer and inflammatory diseases. Additionally, the compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for optoelectronic devices.

In terms of physical properties, BrFME exhibits a high melting point and moderate solubility in organic solvents. Its stability under various conditions has been evaluated, revealing that it is resistant to hydrolysis but can undergo photodegradation under UV light. These characteristics are crucial for its application in both laboratory settings and industrial processes.

The latest research on BrFME has focused on its role as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in constructing heterocyclic compounds with potential antiviral activity. Furthermore, computational chemistry approaches have been employed to predict the compound's interactions with biological targets, enhancing our understanding of its pharmacokinetic profile.

In conclusion, 1-(2-Bromo-4-methoxyphenyl)-2-(4-fluorophenyl)ethan-1-one, or CAS No. 1184579-85-8, stands out as a valuable molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in the development of novel therapeutic agents and advanced materials.